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Compound of Interest

Compound Name: TMP195

Cat. No.: B15587253 Get Quote

Technical Support Center: TMP195
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability in solution and long-term storage of

TMP195.

Frequently Asked Questions (FAQs)
1. What is the recommended method for storing TMP195 powder?

For optimal long-term stability, TMP195 in its solid (powder) form should be stored at -20°C for

up to 3-4 years.[1][2][3][4] Storage at 4°C is suitable for shorter periods, up to 2 years.[1][3]

Some suppliers also recommend storing the desiccated solid powder at 4°C for extended shelf

life.[5]

2. How should I prepare and store TMP195 stock solutions?

It is recommended to prepare a concentrated stock solution of TMP195 in anhydrous DMSO.[2]

Solubility in DMSO can reach up to 100 mg/mL (219.10 mM).[1][3] For long-term storage,

aliquot the DMSO stock solution into single-use vials to avoid repeated freeze-thaw cycles and

store at -80°C, which should maintain stability for up to 2 years.[1][2][3] For shorter-term

storage, -20°C is acceptable for up to 1 year.[1][2][3] It is crucial to use fresh, anhydrous

DMSO, as moisture can reduce the solubility of TMP195.[2]
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3. What is the solubility of TMP195 in different solvents?

TMP195 exhibits varying solubility in different solvents. The following table summarizes the

solubility data from various sources.

Solvent Solubility

DMSO Up to 100 mg/mL (219.10 mM)[1][3]

Ethanol 91 mg/mL[2]

DMF 10 mg/mL[4]

PBS (pH 7.2) 0.2 mg/mL[4]

Water Insoluble[2]

4. How do I prepare TMP195 for in vivo experiments?

Several solvent systems can be used to prepare TMP195 for in vivo administration. The choice

of vehicle depends on the route of administration and the desired concentration. Here are a few

examples:

For a clear solution: A mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline

can achieve a solubility of ≥ 3 mg/mL.[1][3]

For a clear solution: A mixture of 10% DMSO and 90% corn oil can also yield a clear solution

with a solubility of ≥ 3 mg/mL.[1][3]

For a suspended solution: A mixture of 10% DMSO and 90% (20% SBE-β-CD in saline)

results in a suspended solution at 3 mg/mL.[1][3]

For a suspended solution: A combination of 15% Cremophor EL and 85% Saline can yield a

suspended solution of 8.33 mg/mL.[1]

It is recommended to prepare these solutions fresh and use them immediately for optimal

results.[2] If precipitation occurs, gentle heating and/or sonication can help in dissolution.[3]
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Troubleshooting Guide
Issue Possible Cause Recommended Solution

Precipitation of TMP195 in cell

culture medium

The DMSO stock solution was

not sufficiently warmed before

use. The final concentration of

DMSO in the medium is too

low to maintain solubility.

Ensure the DMSO stock

solution is completely thawed

and at room temperature

before adding to the medium.

Pre-warm the cell culture

medium to 37°C. When

diluting, add the TMP195 stock

solution to the medium

dropwise while gently

vortexing. Avoid introducing a

high concentration of the

compound into a small volume

of medium.

Inconsistent experimental

results

Degradation of TMP195 due to

improper storage or repeated

freeze-thaw cycles of the stock

solution.

Aliquot the stock solution into

single-use volumes to

minimize freeze-thaw cycles.

Store aliquots at -80°C for

long-term stability. Always use

fresh dilutions for experiments.

Difficulty dissolving TMP195

powder

The solvent may not be of high

enough purity (e.g., contains

water).

Use anhydrous, high-purity

solvents. For DMSO, use a

newly opened bottle to avoid

moisture absorption.[2] Gentle

warming or sonication can aid

in dissolving the compound.[3]

Experimental Protocols
Preparation of a 10 mM TMP195 Stock Solution in DMSO

Materials: TMP195 powder (Molecular Weight: 456.42 g/mol ), anhydrous DMSO, sterile

microcentrifuge tubes.
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Procedure:

Allow the TMP195 powder vial to equilibrate to room temperature before opening to

prevent condensation.

Weigh the desired amount of TMP195 powder. For 1 mL of a 10 mM solution, you will

need 4.56 mg of TMP195.

Add the appropriate volume of anhydrous DMSO to the TMP195 powder.

Vortex the solution until the TMP195 is completely dissolved. Gentle warming or

sonication may be used to facilitate dissolution.[3]

Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

Store the aliquots at -80°C for long-term storage (up to 2 years).[1][3]
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Workflow for TMP195 Solution Preparation
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Caption: Workflow for preparing and storing TMP195 solutions.
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TMP195 Mechanism of Action
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Caption: Signaling pathway of Class IIa HDAC inhibition by TMP195.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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